N-(4-acetamido-6-oxo-2-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[4-acetamido-6-oxo-2-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1H-pyrimidin-5-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H14N6O4S3/c1-8(23)18-12-11(20-13(25)9-3-2-5-27-9)14(26)22-16(21-12)29-7-10(24)19-15-17-4-6-28-15/h2-6H,7H2,1H3,(H,20,25)(H,17,19,24)(H2,18,21,22,23,26)
• InChI Key: FIIMSWSIKVSJJU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C(=O)NC(=N1)SCC(=O)NC2=NC=CS2)NC(=O)C3=CC=CS3
• Molecular Formula: C16H14N6O4S3
• Molecular Weight: 450.5 g/mol

Description

N-(4-acetamido-6-oxo-2-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C16H14N6O4S3 and its molecular weight is 450.51. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetamido-6-oxo-2-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetamido-6-oxo-2-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Efficient Reagent for Novel α-Ketoamide Derivatives Synthesis

A study by El‐Faham et al. (2013) demonstrates the use of OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) as an additive in the carbodiimide (DIC) approach for the synthesis of novel α-ketoamide derivatives. These derivatives were synthesized with enhanced purity and yield, showcasing the compound's potential utility in creating high-purity chemical entities for further applications in scientific research (El‐Faham et al., 2013).

Antimicrobial and Anti-inflammatory Agents

Another research led by Abu‐Hashem et al. (2020) focused on the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showing significant analgesic and anti-inflammatory activities. This study highlights the potential of structurally similar compounds in developing new pharmacological agents (Abu‐Hashem et al., 2020).

Thienopyrimidine Synthesis via Tandem Transformations

Pokhodylo et al. (2010) explored novel transformations of amino and carbonyl/nitrile groups in Gewald thiophenes for thienopyrimidine synthesis. Their work underscores the complexity and versatility of such compounds in synthesizing new ring systems with potential biological activity (Pokhodylo et al., 2010).

Anticancer Activity of Thiophene Derivatives

Atta and Abdel‐Latif (2021) synthesized new thiophene derivatives, including 4-acetyl-5-anilino-N-arylthiophene-2-carboxamide derivatives, and tested them for in vitro cytotoxicity. Their findings suggest the potential of such compounds in developing new anticancer drugs (Atta & Abdel‐Latif, 2021).

Heterocyclic Synthesis with Molluscicidal Properties

El-bayouki and Basyouni (1988) investigated the synthesis of thiazolo[5,4-d]pyrimidines with notable molluscicidal properties. This research provides an insight into the utility of such compounds in addressing schistosomiasis by targeting its intermediate host, B. alexandrina snails (El-bayouki & Basyouni, 1988).